Cas no 1289106-80-4 (3-bromo-4-formylbenzene-1-sulfonamide)

• Product Name: 3-bromo-4-formylbenzene-1-sulfonamide
• CAS No: 1289106-80-4
• MF: C₇H₆BrNO₃S
• MW: 264.096439838409
• CID: 4586382
• PubChem ID: 131445704
• Update Time: 2025-09-28

3-bromo-4-formylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-formylbenzene-1-sulfonamide

• Inchi： 1S/C7H6BrNO3S/c8-7-3-6(13(9,11)12)2-1-5(7)4-10/h1-4H,(H2,9,11,12)
• InChI Key： MCEFKIYZMOCLSD-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C=O)C(Br)=C1

Additional information on 3-bromo-4-formylbenzene-1-sulfonamide

3-Bromo-4-Formylbenzene-1-Sulfonamide: A Comprehensive Overview

3-Bromo-4-formylbenzene-1-sulfonamide, identified by the CAS registry number 1289106-80-4, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure comprises a sulfonamide group attached to a brominated aromatic ring with a formyl substituent, making it a versatile building block for further chemical modifications.

The synthesis of 3-bromo-4-formylbenzene-1-sulfonamide typically involves multi-step processes that combine aromatic substitution reactions with sulfonation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impacts. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production of this compound, aligning with the growing demand for sustainable chemical manufacturing practices.

One of the most notable aspects of 3-bromo-4-formylbenzene-1-sulfonamide is its pharmacological potential. Studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a candidate for drug development in the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Furthermore, its ability to act as a selective inhibitor of certain enzymes has opened new avenues for targeted therapies.

In addition to its pharmacological applications, 3-bromo-4-formylbenzene-1-sulfonamide has shown promise in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability, which could lead to breakthroughs in flexible electronics and energy storage devices.

The environmental impact of 3-bromo-4-formylbenzene-1-sulfonamide has also been a topic of interest. Studies have evaluated its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant as industries increasingly prioritize eco-friendly chemical solutions.

In conclusion, 3-bromo-4-formylbenzene-1-sulfonamide, CAS No. 1289106-80-4, is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups continue to drive innovative research, positioning it as a key player in the development of next-generation chemical products.